Cas no 62404-04-0 (2-Thiopheneacetic acid, 5-phenyl-, ethyl ester)

• Product name: 2-Thiopheneacetic acid, 5-phenyl-, ethyl ester
• CAS No: 62404-04-0
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 445948
• PubChem ID: 12323245

2-Thiopheneacetic acid, 5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 5-phenyl-, ethyl ester
• ethyl 2-(5-phenylthiophen-2-yl)acetate
• 62404-04-0
• Ethyl (5-phenylthiophen-2-yl)acetate
• DTXSID20488942

• Inchi： InChI=1S/C14H14O2S/c1-2-16-14(15)10-12-8-9-13(17-12)11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key： VOCDSJIGGULUBK-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1=CC=C(S1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 246.07152
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 26.3